Cas no 2680722-49-8 (tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate
• CAS No: 2680722-49-8
• MF: C₁₉H₂₈Br₂N₂O₂
• MW: 476.245823860168
• CID: 5624771
• PubChem ID: 165923749
• Update Time: 2025-06-29

tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680722-49-8
• EN300-28304607
• tert-butyl N-(2,4-dibromo-6-{[cyclohexyl(methyl)amino]methyl}phenyl)carbamate
• tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate

• Inchi： 1S/C19H28Br2N2O2/c1-19(2,3)25-18(24)22-17-13(10-14(20)11-16(17)21)12-23(4)15-8-6-5-7-9-15/h10-11,15H,5-9,12H2,1-4H3,(H,22,24)
• InChI Key： FIUJONYHKYIEFW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC(=O)OC(C)(C)C)CN(C)C1CCCCC1)Br

Computed Properties

• Exact Mass: 476.04970g/mol
• Monoisotopic Mass: 474.05175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate

tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate (CAS No. 2680722-49-8): A Comprehensive Overview

tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate (CAS No. 2680722-49-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate is composed of a tert-butyl carbamate group attached to a substituted phenyl ring. The phenyl ring is further functionalized with two bromine atoms at the 2 and 4 positions and a cyclohexyl(methyl)aminomethyl group at the 6 position. This intricate arrangement imparts specific chemical and biological properties to the compound, making it a subject of interest for researchers exploring its potential in drug discovery.

Recent studies have highlighted the pharmacological properties of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate. One notable area of research is its potential as an antiproliferative agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory effects on the growth of various cancer cell lines. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Another promising application of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate is in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate involves a series of well-defined chemical reactions. The process typically begins with the preparation of the substituted phenyl ring through bromination and subsequent functionalization with the cyclohexyl(methyl)aminomethyl group. The final step involves the formation of the tert-butyl carbamate moiety through a reaction with tert-butyl isocyanate. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies indicate that tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate exhibits low toxicity in animal models. However, further investigations are necessary to fully assess its safety profile before it can be considered for clinical trials. Researchers are currently conducting comprehensive toxicological evaluations to ensure that any potential side effects are identified and addressed.

The pharmacokinetic properties of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate have also been studied extensively. Data from animal models suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It demonstrates good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication.

Despite its promising properties, there are several challenges associated with the development of tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate as a therapeutic agent. One major challenge is optimizing its solubility and stability in aqueous environments. Researchers are exploring various formulation strategies to enhance these properties without compromising the compound's efficacy.

In conclusion, tert-butyl N-(2,4-dibromo-6-{cyclohexyl(methyl)aminomethyl}phenyl)carbamate (CAS No. 2680722-49-8) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing therapeutic options in various medical conditions.